Cas no 1651205-33-2 (3-Chloro-5-fluoro-1,1'-biphenyl)

• Product Name: 3-Chloro-5-fluoro-1,1'-biphenyl
• CAS No: 1651205-33-2
• MF: C₁₂H₈ClF
• MW: 206.64
• CID: 5076146
• Update Time: 2026-03-01

3-Chloro-5-fluoro-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-fluoro-1,1'-biphenyl

• Inchi： 1S/C12H8ClF/c13-11-6-10(7-12(14)8-11)9-4-2-1-3-5-9/h1-8H
• InChI Key： HFXAHWQVWCOXKZ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC(F)=CC(Cl)=C1

Additional information on 3-Chloro-5-fluoro-1,1'-biphenyl

Research Brief on 3-Chloro-5-fluoro-1,1'-biphenyl (CAS: 1651205-33-2) in Chemical Biology and Pharmaceutical Applications

The compound 3-Chloro-5-fluoro-1,1'-biphenyl (CAS: 1651205-33-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the chloro-fluoro substitution pattern on the biphenyl scaffold, make it a valuable intermediate for the development of novel bioactive molecules.

Recent studies have highlighted the role of 3-Chloro-5-fluoro-1,1'-biphenyl as a key building block in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the design of kinase inhibitors with improved selectivity and potency. The compound's ability to modulate protein-protein interactions has also been explored, with promising results in oncology and neurodegenerative disease models. These findings underscore its potential as a versatile pharmacophore in drug design.

In addition to its pharmacological applications, 3-Chloro-5-fluoro-1,1'-biphenyl has been investigated for its physicochemical properties, which are critical for optimizing drug-like characteristics. Computational and experimental studies have revealed its favorable logP and solubility profiles, making it an attractive candidate for further medicinal chemistry optimization. Furthermore, recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, addressing previous challenges in its availability for large-scale studies.

The safety and toxicological profile of 3-Chloro-5-fluoro-1,1'-biphenyl has also been a focus of recent research. Preliminary in vitro and in vivo studies suggest a manageable toxicity profile, with no significant off-target effects observed at therapeutic concentrations. However, further preclinical evaluations are warranted to fully assess its safety and efficacy in more complex biological systems. These studies will be crucial for advancing the compound into clinical development stages.

Looking ahead, the integration of 3-Chloro-5-fluoro-1,1'-biphenyl into combinatorial chemistry libraries and high-throughput screening platforms is expected to accelerate the discovery of new lead compounds. Its modular structure allows for diverse derivatization, enabling the exploration of structure-activity relationships across multiple therapeutic targets. Collaborative efforts between academia and industry are likely to drive further innovations in this area, leveraging the compound's unique properties for the development of next-generation therapeutics.